3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: 3-[3-(3-fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C12H12FN3O2/c1-7-2-3-8(6-9(7)13)12-15-11(18-16-12)5-4-10(14)17/h2-3,6H,4-5H2,1H3,(H2,14,17)
• InChI Key: FMCNMKKUJVAJFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CCC(=O)N)F
• Molecular Formula: C12H12FN3O2
• Molecular Weight: 249.24 g/mol

Description

3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators such as prostaglandins. By inhibiting the activity of COX-2, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic properties, 3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been shown to have other biochemical and physiological effects. For example, it has been reported to have antioxidant properties, which may be beneficial in the treatment of various oxidative stress-related conditions such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is its potency and selectivity. It has been shown to be highly potent in inhibiting the activity of COX-2 enzyme, while exhibiting minimal toxicity to normal cells. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may pose challenges in its formulation and delivery.

Future Directions

There are several future directions that can be explored in the research of 3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide. One potential direction is the development of novel formulations and delivery systems that can improve the solubility and bioavailability of this compound. Another direction is the investigation of its potential applications in the treatment of other inflammatory conditions such as asthma and inflammatory bowel disease. Additionally, further studies are needed to elucidate the mechanism of action and the full range of biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been achieved using various methods. One of the most commonly used methods involves the reaction of 3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-aminopropanamide. This method has been reported to yield the compound in good yield and purity.

Scientific Research Applications

The potential applications of 3-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide in scientific research are numerous. One of the most promising applications is in the field of medicinal chemistry. This compound has been shown to have potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis.